Cas no 21248-54-4 ([(2,4,5-trichlorophenyl)sulfanyl]acetic acid)

• Product Name: [(2,4,5-trichlorophenyl)sulfanyl]acetic acid
• CAS No: 21248-54-4
• MF: C₈H₅Cl₃O₂S
• MW: 271.548098325729
• CID: 911365
• PubChem ID: 303740
• Update Time: 2025-04-19

[(2,4,5-trichlorophenyl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [(2,4,5-trichlorophenyl)sulfanyl]acetic acid
• (2,4,5-trichloro-phenylsulfanyl)-acetic acid
• (2,4,5-Trichlor-phenylmercapto)-essigsaeure
• 2,4,5-Trichlor-phenylmercapto-essigsaeure
• AC1L73E9
• CHEMBL177042
• CTK1A6367
• NSC193383
• SureCN5506194
• SCHEMBL5506194
• NSC-193383
• MQXOLRONMGGENN-UHFFFAOYSA-N
• DTXSID80307605
• 21248-54-4

• Inchi： 1S/C8H5Cl3O2S/c9-4-1-6(11)7(2-5(4)10)14-3-8(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： MQXOLRONMGGENN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1SCC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 269.90775
• Monoisotopic Mass: 269.907584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers